Cas no 20997-52-8 (5alpha-Cholestan-3alpha-ol, 2alpha-methyl-, acetate)

5alpha-Cholestan-3alpha-ol, 2alpha-methyl-, acetate structure
20997-52-8 structure
Product Name:5alpha-Cholestan-3alpha-ol, 2alpha-methyl-, acetate
CAS No:20997-52-8
MF:C30H52O2
MW:444.732689857483
CID:2656763
Update Time:2023-08-06

5alpha-Cholestan-3alpha-ol, 2alpha-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • 2α-Methyl-5α-cholestan-3α-ol acetate
    • RCMCMFZHMFLBFA-NNTQYPLXSA-N
    • 2-Methylcholestan-3-yl acetate #
    • 2alpha-Methyl-5alpha-cholestan-3alpha-ol acetate
    • 5.alpha.-Cholestan-3.alpha.-ol, 2.alpha.-methyl-, acetate
    • 5alpha-Cholestan-3alpha-ol, 2alpha-methyl-, acetate
    • Inchi: 1S/C30H52O2/c1-19(2)9-8-10-20(3)25-13-14-26-24-12-11-23-17-28(32-22(5)31)21(4)18-30(23,7)27(24)15-16-29(25,26)6/h19-21,23-28H,8-18H2,1-7H3/t20-,21-,23+,24+,25-,26+,27+,28+,29-,30+/m1/s1
    • InChI Key: RCMCMFZHMFLBFA-NNTQYPLXSA-N
    • SMILES: O(C(C)=O)[C@@H]1[C@H](C)C[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 670
  • Topological Polar Surface Area: 26.3
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD